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Compound of Interest

Compound Name: m-PEG5-Tos

Cat. No.: B1676789

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling guidelines for m-
PEG5-Tos (CAS: 62921-76-0). Given the limited availability of specific hazard data for this
compound, this document combines information from available Safety Data Sheets (SDS), data
on structurally related compounds, and general best practices for laboratory safety. It is
imperative to handle this research chemical with a high degree of caution, assuming it may be
hazardous until more definitive data is available.

Introduction to m-PEG5-Tos

m-PEG5-Tos, also known as methoxy(pentaethylene glycol) tosylate, is a monofunctional
polyethylene glycol (PEG) derivative containing a tosyl group. The tosyl group serves as an
excellent leaving group for nucleophilic substitution reactions, making m-PEG5-Tos a valuable
linker in bioconjugation, drug delivery research, and the synthesis of PROTACs (Proteolysis
Targeting Chimeras).[1] Its hydrophilic PEG spacer enhances solubility in agueous media.

Physical and Chemical Properties

A summary of the known physical and chemical properties of m-PEG5-Tos is presented in
Table 1. This information is critical for proper handling, storage, and experimental design.

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b1676789?utm_src=pdf-interest
https://www.benchchem.com/product/b1676789?utm_src=pdf-body
https://www.benchchem.com/product/b1676789?utm_src=pdf-body
https://www.benchchem.com/product/b1676789?utm_src=pdf-body
https://www.benchchem.com/product/b1676789?utm_src=pdf-body
https://www.benchchem.com/product/b1676789?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC8779311/
https://www.benchchem.com/product/b1676789?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1676789?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Value Reference
CAS Number 62921-76-0 [2]
Synonyms m-PEG5-0OTs, M-PEG5-tos [2]
Molecular Formula C16H2607S [2]
Molecular Weight 362.44 g/mol [2]
Appearance Colorless to light yellow liquid [3]

Purity Typically =98%

Boiling Point 468.3 £ 40.0 °C (Predicted) [3]

Density 1.164 + 0.06 g/cm? (Predicted) [3]

Hazard Identification and Precautionary Measures

As of the latest revision of available safety data, no specific hazard pictograms or statements
have been assigned to m-PEG5-Tos.[2] However, data for a related compound, Poly(ethylene
glycol) methyl ether tosylate (average Mn 2,000), indicates potential for skin irritation, eye
irritation, and specific target organ toxicity (respiratory system). Therefore, it is prudent to
handle m-PEG5-Tos as a potentially hazardous substance.

General Recommendations:
e Assume Unknown Toxicity: Treat m-PEG5-Tos as a substance with unknown toxicity.

o Engineering Controls: Work in a well-ventilated laboratory, preferably within a chemical fume
hood, to minimize inhalation exposure.

o Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat,
safety glasses with side shields or goggles, and chemical-resistant gloves.

A general workflow for handling chemicals with unknown hazards is depicted below.
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Caption: General workflow for handling chemicals with unknown hazards.

First-Aid Measures
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In the event of exposure to m-PEG5-Tos, follow these first-aid procedures as outlined in the
available SDS.[2]

Exposure Route First-Aid Procedure

Move the individual to fresh air. If breathing is
) difficult, administer oxygen. If the individual is
Inhalation . . i o
not breathing, provide artificial respiration. Seek

immediate medical attention.

Immediately remove contaminated clothing.
Skin Contact Wash the affected area thoroughly with soap

and plenty of water. Consult a physician.

Rinse eyes with plenty of clean water for at least
Eye Contact 15 minutes, holding the eyelids open. Seek
immediate medical attention.

Rinse mouth with water. Do not induce vomiting.
) Never give anything by mouth to an
Ingestion , - .
unconscious person. Call a physician or poison

control center immediately.

Fire-Fighting Measures

e Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.

e Specific Hazards: The combustion of m-PEG5-Tos may produce hazardous gases, including
carbon oxides and sulfur oxides.

» Protective Equipment: Firefighters should wear self-contained breathing apparatus and full
protective gear.

Accidental Release Measures

In the event of a spill, adhere to the following protocol:

o Evacuate: Evacuate non-essential personnel from the area.
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o Ventilate: Ensure adequate ventilation.

» Contain: Prevent the spill from spreading. For liquid spills, use an inert absorbent material
(e.g., sand, vermiculite).

o Collect: Carefully collect the absorbed material into a sealed, labeled container for disposal.

o Clean: Clean the spill area thoroughly with an appropriate solvent and then with soap and
water.

o PPE: Wear appropriate personal protective equipment during the entire cleanup process.

The following diagram illustrates the emergency response procedure for a chemical spill.
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Caption: Emergency response workflow for a chemical spill.

Handling and Storage
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Proper handling and storage are crucial for maintaining the integrity of m-PEG5-Tos and
ensuring laboratory safety.

Aspect Guideline

Avoid contact with skin, eyes, and clothing.
Handling Avoid inhalation of vapor or mist. Handle in a

well-ventilated area, preferably a fume hood.

Store in a tightly sealed container in a dry and
well-ventilated place. Recommended storage

temperatures vary by supplier, with -20°C being

Storage )
common. Some suppliers suggest room
temperature storage.[3] Always follow the
storage instructions on the product label.
Incompatibilities Strong oxidizing agents.

Exposure Controls and Personal Protection

e Engineering Controls: Use a chemical fume hood to maintain airborne concentrations below
any potential exposure limits.

o Eye/Face Protection: Wear chemical safety goggles or a face shield.
o Skin Protection: Wear impervious gloves (e.g., nitrile rubber) and a lab coat.

o Respiratory Protection: If a fume hood is not available or if there is a risk of significant
inhalation exposure, use a NIOSH-approved respirator with an appropriate cartridge.

e Hygiene Measures: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the
laboratory.

Stability and Reactivity

» Reactivity: No specific reactivity data is available. However, the tosyl group is a good leaving
group and can react with nucleophiles.
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e Chemical Stability: Stable under recommended storage conditions.

e Hazardous Decomposition Products: Under fire conditions, may decompose to form carbon
oxides and sulfur oxides.

Toxicological Information

There is no specific toxicological data available for m-PEG5-Tos.[2] Studies on other PEG
derivatives have shown that cytotoxicity can vary based on molecular weight and the nature of
the end groups.[3] Some short-chain PEGs and certain PEG monomers have demonstrated
toxicity in cell-based assays.[3] Therefore, it is essential to minimize exposure until more
information is known.

Disposal Considerations

Dispose of m-PEG5-Tos and any contaminated materials in accordance with local, state, and
federal regulations for chemical waste. Do not dispose of it down the drain or in the general
trash.

Conclusion

While m-PEG5-Tos is a valuable tool in modern biochemical research, the lack of
comprehensive safety data necessitates a cautious and prudent approach to its handling.
Researchers, scientists, and drug development professionals must adhere to the guidelines
outlined in this document, utilizing appropriate engineering controls and personal protective
equipment to minimize any potential risks. Always consult the most recent Safety Data Sheet
from your supplier and follow all institutional safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1676789#safety-and-handling-guidelines-for-m-peg5-
tos]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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